N-[2-[(E)-2-(4-methoxyphenyl)ethenyl]quinazolin-4-yl]-N',N'-dimethylpropane-1,3-diamine;dihydrochloride

Specification

• Description: CP 31,398 is a p53 stabilizing agent. It increases active mutant p53 and p53 reporter gene expression without increasing total protein levels of p53 in H1299 lung cancer cells transfected with mutant p53. CP 31,398 is cytotoxic to a panel of 12 human glioma cell lines expressing wild-type or mutant p53 (EC50s = 11.2-22.2 μM). In vivo, CP 31,398 (100 mg/kg) decreases tumor growth by 50% in an A375.S2 melanoma mouse xenograft model and completely inhibits tumor growth in a DLD-1 colon cancer mouse xenograft model. Dietary administration of CP 31,398 (50 and 100 ppm) suppresses lung adenocarcinoma formation in a mouse model of tobacco carcinogen-induced lung adenoma and adenocarcinoma formation.; CP-31398 dihydrochloride is a p53 stabilizer which stabilizes the active conformation of p53 and promotes p53 activity in cancer cell lines with mutant or wild-type p53.
• CAS No.: 1217195-61-3
• Molecular Formula: C22H28Cl2N4O
• Molecular Weight: 435.4 g/mol
• IUPAC Name: N-[2-[(E)-2-(4-methoxyphenyl)ethenyl]quinazolin-4-yl]-N',N'-dimethylpropane-1,3-diamine;dihydrochloride
• Standard InChI: InChI=1S/C22H26N4O.2ClH/c1-26(2)16-6-15-23-22-19-7-4-5-8-20(19)24-21(25-22)14-11-17-9-12-18(27-3)13-10-17;;/h4-5,7-14H,6,15-16H2,1-3H3,(H,23,24,25);2*1H/b14-11+
• Standard InChI Key: WWIFDJIOGCGSBS-IVKCLRODSA-N
• Isomeric SMILES: CN(C)CCCNC1=NC(=NC2=CC=CC=C21)/C=C/C3=CC=C(C=C3)OC.Cl.Cl
• SMILES: C1CN(CC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3C4=CC=C(C=C4)C(F)(F)F)CC5=NC=NN5
• Canonical SMILES: CN(C)CCCNC1=NC(=NC2=CC=CC=C21)C=CC3=CC=C(C=C3)OC.Cl.Cl
• Appearance: Solid powder